Cas no 893779-02-7 ((1-Methyl-1H-imidazol-2-yl)(4-methylphenyl)methanone)

• Product Name: (1-Methyl-1H-imidazol-2-yl)(4-methylphenyl)methanone
• CAS No: 893779-02-7
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD08142242
• CID: 4718866
• Update Time: 2025-06-08

(1-Methyl-1H-imidazol-2-yl)(4-methylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (1-methyl-1H-imidazol-2-yl)(4-methylphenyl)methanone
• 1-methylimidazol-2-yl 4-methylphenyl ketone
• (1-methylimidazol-2-yl)-(4-methylphenyl)methanone
• STK736649
• SBB072859
• ST4132045
• R9995
• 1-methyl-2-(4-methylbenzoyl)-1H-imidazole
• (1-Methyl-1H-imidazol-2-yl)(p-tolyl)methanone
• methanone, (1-methyl-1H-imidazol-2-yl)(4-methylphenyl)-
• A4145/0176599
• (1-Methyl-1H-imidazol-2-yl)(4-methylphenyl)methanone

• MDL： MFCD08142242
• Inchi： 1S/C12H12N2O/c1-9-3-5-10(6-4-9)11(15)12-13-7-8-14(12)2/h3-8H,1-2H3
• InChI Key： OLXRMWVCVOVDEL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)C1=NC=CN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Topological Polar Surface Area: 34.9

Additional information on (1-Methyl-1H-imidazol-2-yl)(4-methylphenyl)methanone

Recent Advances in the Study of (1-Methyl-1H-imidazol-2-yl)(4-methylphenyl)methanone (CAS: 893779-02-7)

The compound (1-Methyl-1H-imidazol-2-yl)(4-methylphenyl)methanone, with the CAS number 893779-02-7, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic ketone derivative is being investigated for its potential applications in drug discovery, particularly as a scaffold for developing novel therapeutic agents. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, positioning it as a promising candidate for further research.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of biologically active molecules. Researchers have reported its utility in constructing imidazole-based frameworks, which are prevalent in many FDA-approved drugs. The presence of both the imidazole and phenyl rings in its structure offers versatility for chemical modifications, enabling the development of derivatives with tailored properties. Recent synthetic methodologies have focused on optimizing yield and purity, with green chemistry approaches gaining traction to minimize environmental impact.

In terms of biological activity, preliminary studies suggest that (1-Methyl-1H-imidazol-2-yl)(4-methylphenyl)methanone exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, in vitro assays have demonstrated its ability to interfere with cyclooxygenase-2 (COX-2) activity, albeit at higher concentrations compared to established inhibitors. These findings have spurred further investigations into its mechanism of action and potential as an anti-inflammatory agent. However, more extensive preclinical studies are required to validate these observations and assess its therapeutic index.

Another noteworthy development is the exploration of this compound's interactions with cellular targets. Computational docking studies have predicted favorable binding affinities with proteins implicated in cancer progression, such as kinases and transcription factors. Experimental validation of these predictions is currently underway, with early results indicating selective inhibition of specific kinase isoforms. These insights could pave the way for designing targeted therapies with reduced off-target effects, addressing a critical need in oncology drug development.

Despite these promising advancements, challenges remain in translating the potential of (1-Methyl-1H-imidazol-2-yl)(4-methylphenyl)methanone into clinical applications. Issues such as solubility, metabolic stability, and bioavailability need to be addressed through structural optimization. Recent efforts have employed prodrug strategies and nanoparticle-based delivery systems to enhance its pharmacokinetic profile. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate progress in this area.

In conclusion, (1-Methyl-1H-imidazol-2-yl)(4-methylphenyl)methanone (CAS: 893779-02-7) represents a versatile and pharmacologically relevant compound with multiple avenues for exploration. Its synthetic accessibility, coupled with emerging biological data, makes it a valuable asset in medicinal chemistry. Future research should focus on elucidating its structure-activity relationships, optimizing its drug-like properties, and expanding its therapeutic potential across diverse disease areas. As the field advances, this compound may well become a cornerstone in the development of next-generation therapeutics.